![molecular formula C19H26N2O3S B1200835 2-(1-ethylpyrrolidin-2-yl)-5-(5-ethylsulfonyl-2-methoxyphenyl)-1H-pyrrole](/img/structure/B1200835.png)
2-(1-ethylpyrrolidin-2-yl)-5-(5-ethylsulfonyl-2-methoxyphenyl)-1H-pyrrole
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Overview
Description
DU 122290 is a member of pyrroles.
Scientific Research Applications
Electrochromic Polymers and Devices
Pyrrole derivatives, such as those based on dithienylpyrroles, have been used in the development of electrochromic polymers and devices. Studies have shown that these compounds can change color in response to electrical stimulation. For instance, films made from poly(1-(4-(methylthio)phenyl)-2,5-di(thiophen-2-yl)-1H-pyrrole) exhibited green, dark green, and brown colors in different oxidation states. This property makes them suitable for applications in electrochromic devices (ECDs) such as smart windows and displays (Su, Chang, & Wu, 2017).
Synthesis and Transformation of Pyrrole Compounds
Research has also focused on the synthesis and transformation of pyrrole compounds. For example, the transformation of tetrahydro-pyrrolobenzodiazepines in a three-component reaction with methyl propiolate and indole resulted in the production of substituted pyrroles. These findings are important for the development of new organic compounds with potential applications in various fields including pharmaceuticals and materials science (Voskressensky et al., 2014).
Metal-Free Synthesis in Green Chemistry
Pyrrole derivatives are also being synthesized using metal-free methods, aligning with the principles of green chemistry. An example is the synthesis of polysubstituted pyrrole derivatives using surfactants in an aqueous medium. This approach reduces the environmental impact of chemical synthesis and offers a more sustainable path for producing these compounds (Kumar, Rāmānand, & Tadigoppula, 2017).
Electrochromic and Fluorescent Polymers
Another area of application is in the synthesis of novel poly(2,5-dithienylpyrrole) derivatives functionalized with chromophore units like azobenzene, coumarin, and fluorescein. These compounds show promising electrochromic and fluorescent properties, which could be utilized in advanced electronic and photonic devices (Yigit et al., 2015).
Ion Sensing and Electroanalytic Properties
Pyrrole coupling chemistry has been explored for its electroanalytic and ion-sensing capabilities. For instance, N-linked polybispyrroles have shown potential as materials for metal recovery and ion sensing due to their stability and reversible redox processes (Mert, Demir, & Cihaner, 2013).
Properties
Molecular Formula |
C19H26N2O3S |
---|---|
Molecular Weight |
362.5 g/mol |
IUPAC Name |
2-(1-ethylpyrrolidin-2-yl)-5-(5-ethylsulfonyl-2-methoxyphenyl)-1H-pyrrole |
InChI |
InChI=1S/C19H26N2O3S/c1-4-21-12-6-7-18(21)17-10-9-16(20-17)15-13-14(25(22,23)5-2)8-11-19(15)24-3/h8-11,13,18,20H,4-7,12H2,1-3H3 |
InChI Key |
PWMDANRQWZFAPB-UHFFFAOYSA-N |
SMILES |
CCN1CCCC1C2=CC=C(N2)C3=C(C=CC(=C3)S(=O)(=O)CC)OC |
Canonical SMILES |
CCN1CCCC1C2=CC=C(N2)C3=C(C=CC(=C3)S(=O)(=O)CC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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